Cas no 80049-88-3 ((2-Ethylhexenyl)succinic anhydride)

• Product Name: (2-Ethylhexenyl)succinic anhydride
• CAS No: 80049-88-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 985058
• Update Time: 2023-08-02

(2-Ethylhexenyl)succinic anhydride Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexenyl)succinic anhydride
• 2,5-Furandione, 3-(2-ethyl-2-hexenyl)dihydro-
• (2-EH)SA
• (2-Ethylhexenyl)succinic anhydride

• Inchi： 1S/C12H18O3/c1-3-5-6-9(4-2)7-10-8-11(13)15-12(10)14/h6,10H,3-5,7-8H2,1-2H3/b9-6+
• InChI Key： GAWFSSQLRLBHKK-RMKNXTFCSA-N
• SMILES： O1C(CC(C1=O)C/C(=C/CCC)/CC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4